3-(tert-butyl)-6-methyl-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine

• IUPAC Name: 3-tert-butyl-6-methyl-4-(4-methylphenyl)sulfonyl-2,3-dihydro-1,4-benzoxazine
• InChI: InChI=1S/C20H25NO3S/c1-14-6-9-16(10-7-14)25(22,23)21-17-12-15(2)8-11-18(17)24-13-19(21)20(3,4)5/h6-12,19H,13H2,1-5H3
• InChI Key: XITWLUWLYLPZIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C(COC3=C2C=C(C=C3)C)C(C)(C)C
• Molecular Formula: C20H25NO3S
• Molecular Weight: 359.5 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves the use of spectroscopic techniques (like NMR, IR, UV-Vis, etc.) and X-ray crystallography to determine the spatial arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes the conditions of the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of chemical reactions the substance typically undergoes.

Scientific Research Applications

Polymer Stabilization

This compound has been utilized as a stabilizer in polymers like acrylonitrile butadiene styrene (ABS). . The stabilizer acts on free radicals, preventing oxidative degradation and improving the thermal stability of ABS, which is widely used in telecommunications and the automotive industry.

Synthesis of N-Heterocycles

In the field of organic synthesis, this compound plays a role in the formation of N-heterocycles via sulfinimines. . The methodology provides access to structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives.

Food Packaging Material

The compound is authorized for use as a stabilizer in polyolefins, which are materials commonly used in food packaging. .

Mechanism of Action

For drugs or bioactive compounds, the mechanism of action refers to how the compound affects a living organism at the molecular level.

Safety and Hazards

This includes potential health effects, first aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls/personal protection, and stability and reactivity.

Future Directions

This could involve potential applications of the compound, areas of research interest, and how the compound could be modified to enhance its properties or reduce its side effects.